{[3-(4-chlorophenyl)-1-phenyl-1H-pyrazol-4-yl]methyl}(methyl)amine

• IUPAC Name: 1-[3-(4-chlorophenyl)-1-phenylpyrazol-4-yl]-N-methylmethanamine
• InChI: InChI=1S/C17H16ClN3/c1-19-11-14-12-21(16-5-3-2-4-6-16)20-17(14)13-7-9-15(18)10-8-13/h2-10,12,19H,11H2,1H3
• InChI Key: IQTTVGYSKDLEHF-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=CN(N=C1C2=CC=C(C=C2)Cl)C3=CC=CC=C3
• Molecular Formula: C17H16ClN3
• Molecular Weight: 297.8 g/mol

Description

Compounds with a pyrazole core, such as the one in your query, are a class of organic compounds characterized by a 5-membered aromatic ring of three carbon atoms and two adjacent nitrogen atoms. They are known to exhibit a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc.

Molecular Structure Analysis

The molecular structure of similar compounds often exhibits C–H⋯N intermolecular interaction and π⋯π interactions. The structure is often determined using spectroscopic and XRD methods.

Chemical Reactions Analysis

The chemical reactions involving similar compounds are often complex and depend on the specific substituents present in the molecule. They often involve reactions with various reagents under different conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can vary widely. They are often crystalline and colorless in nature. More specific properties would depend on the exact structure of the compound.

Scientific Research Applications

Antiviral Activity

Indole derivatives, including N-methyl-1-phenylpropan-2-amine, have been explored for their antiviral potential. Researchers have synthesized various derivatives and evaluated their efficacy against different viruses. For instance:

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Neuroprotective Effects

Although limited, evidence indicates that N-methyl-1-phenylpropan-2-amine possesses neuroprotective properties. .

Mechanism of Action

The mechanism of action of these compounds can vary widely depending on their specific structure and the biological target. They often bind with high affinity to multiple receptors, making them useful in developing new therapeutic agents.

Safety and Hazards

The safety and hazards associated with these compounds can vary widely depending on their specific structure. Some compounds may be toxic if swallowed. Always refer to the specific Safety Data Sheet (SDS) for detailed information.

Future Directions

The future directions in the study of these compounds often involve synthesizing a variety of derivatives to explore their diverse biological activities and therapeutic possibilities. They have an immeasurable potential to be explored for newer therapeutic possibilities.